Cas no 2219-66-1 (1,4-Dibromobut-2-yne)
1,4-Dibromobut-2-yne structure
Product Name:1,4-Dibromobut-2-yne
CAS No:2219-66-1
MF:C4H4Br2
MW:211.882559776306
MDL:MFCD00039197
CID:280074
PubChem ID:75205
Update Time:2025-04-19
1,4-Dibromobut-2-yne Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyne, 1,4-dibromo-
- 1,4-dibromobut-2-yne
- 1,4-Dibrom-but-2-in
- 1,4-Dibromo-2-butyne
- 1,4-dibromo-5-butyne
- 1,4-dibromo-but-2-yne
- 1,4-Dibromobutyne
- 2-Butyne,1,4-dibromo
- 2-Butyne,4-dibromo
- XWX8CD6E3A
- NSC519345
- NSC 519345
- DTXSID9062271
- AKOS026745222
- 2-Butyne,4-dibromo-
- MFCD00039197
- 2219-66-1
- 1, 4-dibromobut-2-yne
- EN300-131179
- 1,4-Dibromobutyne-2
- FT-0601907
- CS-0308767
- SCHEMBL846055
- UNII-XWX8CD6E3A
- InChI=1/C4H4Br2/c5-3-1-2-4-6/h3-4H
- NS00027098
- EINECS 218-731-0
- NSC-519345
- SY074264
- AB89963
- DB-008028
- DTXCID0036637
- 1,4-Dibromobut-2-yne
-
- MDL： MFCD00039197
- Inchi： 1S/C4H4Br2/c5-3-1-2-4-6/h3-4H2
- InChI Key： SAJMJXZROMTSEF-UHFFFAOYSA-N
- SMILES： BrCC#CCBr
Computed Properties
- Exact Mass: 209.86800
- Monoisotopic Mass: 209.868
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 66
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 1.8
Experimental Properties
- Density: 2.0140
- Boiling Point: 164.23°C (rough estimate)
- Flash Point: 91.5°C
- Refractive Index: 1.5880
- PSA: 0.00000
- LogP: 1.77960
1,4-Dibromobut-2-yne Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,4-Dibromobut-2-yne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM387318-100mg |
1,4-dibromobut-2-yne |
2219-66-1 | 95%+ | 100mg |
$168 | 2023-02-02 | |
| Chemenu | CM387318-250mg |
1,4-dibromobut-2-yne |
2219-66-1 | 95%+ | 250mg |
$227 | 2023-02-02 | |
| Chemenu | CM387318-500mg |
1,4-dibromobut-2-yne |
2219-66-1 | 95%+ | 500mg |
$403 | 2023-02-02 | |
| Chemenu | CM387318-1g |
1,4-dibromobut-2-yne |
2219-66-1 | 95%+ | 1g |
$549 | 2023-02-02 | |
| Enamine | EN300-131179-0.05g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 0.05g |
$141.0 | 2023-06-08 | |
| Enamine | EN300-131179-0.1g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 0.1g |
$210.0 | 2023-06-08 | |
| Enamine | EN300-131179-0.25g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 0.25g |
$299.0 | 2023-06-08 | |
| Enamine | EN300-131179-0.5g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 0.5g |
$471.0 | 2023-06-08 | |
| Enamine | EN300-131179-1.0g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 1g |
$605.0 | 2023-06-08 | |
| Enamine | EN300-131179-2.5g |
1,4-dibromobut-2-yne |
2219-66-1 | 95% | 2.5g |
$1270.0 | 2023-06-08 |
1,4-Dibromobut-2-yne Related Literature
-
1. 218. 2-butyne-1 : 4-diol. Part I. Reactions of the hydroxyl groupsA. W. Johnson J. Chem. Soc. 1946 1009
-
Alberto Llobat,Jorge Escorihuela,Carmen Ramírez de Arellano,Santos Fustero,Mercedes Medio-Simón Org. Biomol. Chem. 2022 20 2433
-
3. Synthesis of new macrocycles. Part III. Cyclic tetraesters from dipotassium Δ2-1,4-dicarboxylates and mono- and di-acetylenic dibromidesSiegfried E. Drewes,Brian G. Riphagen J. Chem. Soc. Perkin Trans. 1 1974 1908
-
4. A short survey of bicyclic diamines?–?syntheses and properties of N,N′-bridged-1,10-diazabicyclooctadeca-5,14-diynesThomas von Hirschheydt,Volker Wolfart,Rolf Gleiter,Hermann Irngartinger,Thomas Oeser,Frank Rominger,Frank Eisentr?ger J. Chem. Soc. Perkin Trans. 2 2000 175
-
5. 316. The search for chemotherapeutic amidines. Part XIII. αω-Di-p-amidinophenoxy-alkenes and -alkynesJ. N. Ashley,R. D. MacDonald J. Chem. Soc. 1957 1668
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